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Compound of Interest

Compound Name: Caffeine-13C

CAS No.: 202282-98-2

Cat. No.: B3049329

Get Quote

Technical Guide: Caffeine-13C3
Stable Isotope Internal Standards in DMPK and Bioanalysis

Executive Summary
Caffeine-13C3 (1,3,7-Trimethyl-13C3-xanthine) is the gold-standard stable isotope-labeled

internal standard (SIL-IS) for the quantification of caffeine in biological matrices. Unlike

deuterated analogs (e.g., Caffeine-d3 or -d9), Caffeine-13C3 offers superior stability against

hydrogen-deuterium exchange and exhibits negligible kinetic isotope effects (KIE), ensuring

identical chromatographic elution to the analyte.

This guide details the physicochemical properties, mass spectrometric behavior, and validated

experimental protocols for deploying Caffeine-13C3 in LC-MS/MS workflows and CYP1A2

metabolic phenotyping.
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Caffeine-13C3 is chemically identical to natural caffeine (1,3,7-trimethylxanthine) except for the

substitution of the three methyl carbons with Carbon-13.

Physicochemical Data
Property Specification

Chemical Name 1,3,7-Trimethyl-13C3-xanthine

CAS Number 78072-66-9

Molecular Formula C₅¹³C₃H₁₀N₄O₂

Molecular Weight 197.17 g/mol (vs. 194.19 g/mol for unlabeled)

Mass Shift +3.0 Da

Isotopic Purity Typically ≥99 atom % 13C

Solubility
Soluble in water (20 mg/mL), Methanol,

Chloroform

Appearance White crystalline powder

Structural Visualization
The following diagram illustrates the caffeine scaffold with the specific localization of the ¹³C

labels on the N1, N3, and N7 methyl groups.
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Figure 1: Structural schematic of Caffeine-13C3 showing 13C-enrichment at methyl positions.
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Mechanism of Action: Mass Spectrometry
Fragmentation Dynamics
In positive electrospray ionization (ESI+), Caffeine-13C3 forms the protonated precursor ion

[M+H]⁺ at m/z 198.2.

Upon Collision-Induced Dissociation (CID), the molecule undergoes a Retro-Diels-Alder (RDA)

fragmentation or a neutral loss of methyl isocyanate (CH₃NCO).[1][2] Crucially, because the

labels are on the methyl groups, the loss of a methyl isocyanate moiety involves the loss of one

¹³C-labeled methyl group.

Precursor Ion: 198.2 (Contains three ¹³C)

Neutral Loss: -58 Da (¹³CH₃-N=C=O)

Product Ion: 140.2 (Contains two ¹³C)

MRM Transitions
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For quantitative bioanalysis, the following Multiple Reaction Monitoring (MRM) transitions are

recommended to ensure specificity and avoid cross-talk with natural caffeine.

Compound Precursor (Q1) Product (Q3)
Collision
Energy (eV)

Mechanism

Caffeine

(Analyte)
195.2 138.0 25-30 Loss of CH₃NCO

Caffeine-13C3

(IS)
198.2 140.2 25-30

Loss of

¹³CH₃NCO

Scientific Note: Do not use a transition of 198.2 → 141.2. If observed, this suggests a

fragmentation pathway where the methyl group is retained, which is not the dominant pathway

for xanthines under standard collision energies.

Experimental Protocol: LC-MS/MS Quantification in
Plasma
This protocol outlines a validated workflow for quantifying caffeine in human plasma using

Caffeine-13C3. It is designed to minimize matrix effects (ion suppression) via stable isotope

dilution.

Reagents & Preparation
Stock Solution: Dissolve Caffeine-13C3 in 50:50 Methanol:Water to 1 mg/mL. Store at

-20°C.

IS Working Solution: Dilute stock to 500 ng/mL in Methanol.

Sample Preparation (Protein Precipitation)
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Aliquot: Transfer 50 µL of plasma into a 1.5 mL centrifuge tube.

Spike: Add 20 µL of Caffeine-13C3 IS Working Solution. Vortex briefly.

Precipitate: Add 150 µL of ice-cold Acetonitrile (ACN) containing 0.1% Formic Acid.

Agitate: Vortex for 1 minute at high speed.

Clarify: Centrifuge at 14,000 x g for 10 minutes at 4°C.

Transfer: Transfer 100 µL of the supernatant to an autosampler vial containing 100 µL of

Water (to match initial mobile phase strength).

LC-MS/MS Parameters
Column: C18 Reverse Phase (e.g., Phenomenex Kinetex 2.6µm, 50 x 2.1 mm).

Mobile Phase A: Water + 0.1% Formic Acid.[3]

Mobile Phase B: Methanol + 0.1% Formic Acid.

Gradient:

0.0 min: 10% B

0.5 min: 10% B

3.0 min: 90% B

3.5 min: 90% B

3.6 min: 10% B (Re-equilibration)

Flow Rate: 0.4 mL/min.

Workflow Visualization
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Figure 2: Validated LC-MS/MS workflow for Caffeine quantification using 13C3-IS.
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Advanced Application: CYP1A2 Metabolic
Phenotyping[6]
Caffeine is the primary probe drug for assessing Cytochrome P450 1A2 (CYP1A2) activity. The

enzyme catalyzes the N3-demethylation of caffeine to paraxanthine (1,7-dimethylxanthine).

The 13C3 Advantage
Using Caffeine-13C3 as a probe substrate (in "cocktail" studies) allows researchers to

distinguish the administered probe from dietary caffeine intake, which is a common confounder

in clinical trials.

Metabolic Pathway Tracking
When Caffeine-13C3 (1,3,7-trimethyl-¹³C₃) is metabolized by CYP1A2:

Reaction: N3-demethylation.

Loss: The methyl group at position 3 is removed.[4] Since this group is ¹³C-labeled, one label

is lost.

Product: Paraxanthine-13C2 (1,7-dimethyl-¹³C₂).

Mass Shift: The resulting metabolite has a mass of 182.1 Da (vs. 180.1 Da for natural

paraxanthine).

This unique mass signature (m/z 182) allows for the specific tracking of CYP1A2 activity

derived solely from the administered probe.

Figure 3: Metabolic fate of Caffeine-13C3 via CYP1A2 showing loss of one 13C label.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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